Cas no 1213934-11-2 (4-(1S)-1-amino-2-hydroxyethyl-2,6-dimethoxyphenol)

• Product Name: 4-(1S)-1-amino-2-hydroxyethyl-2,6-dimethoxyphenol
• CAS No: 1213934-11-2
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6325757
• PubChem ID: 66514564
• Update Time: 2025-05-18

4-(1S)-1-amino-2-hydroxyethyl-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1S)-1-amino-2-hydroxyethyl-2,6-dimethoxyphenol
• 4-[(1S)-1-amino-2-hydroxyethyl]-2,6-dimethoxyphenol
• AKOS015929073
• EN300-1833233
• 1213934-11-2

• Inchi： 1S/C10H15NO4/c1-14-8-3-6(7(11)5-12)4-9(15-2)10(8)13/h3-4,7,12-13H,5,11H2,1-2H3/t7-/m1/s1
• InChI Key： PEZDPDFYEGBHMK-SSDOTTSWSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)[C@@H](CO)N)OC)O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(1S)-1-amino-2-hydroxyethyl-2,6-dimethoxyphenol

Research Update on 4-(1S)-1-amino-2-hydroxyethyl-2,6-dimethoxyphenol (CAS: 1213934-11-2) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing significance of 4-(1S)-1-amino-2-hydroxyethyl-2,6-dimethoxyphenol (CAS: 1213934-11-2) in chemical biology and pharmaceutical research. This compound, characterized by its chiral amino-hydroxyethyl and dimethoxyphenol moieties, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Its structural features make it a valuable scaffold for drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's potential as a selective inhibitor of tyrosine kinases, which are critical targets in cancer therapy. The research team synthesized derivatives of 4-(1S)-1-amino-2-hydroxyethyl-2,6-dimethoxyphenol and evaluated their inhibitory effects on various kinase isoforms. The results indicated that the compound exhibits moderate to high selectivity for specific kinase targets, with IC50 values ranging from 0.5 to 5 µM. Molecular docking studies further elucidated the binding interactions, highlighting the importance of the hydroxyethyl group in stabilizing the inhibitor-enzyme complex.

In addition to its kinase inhibition properties, 4-(1S)-1-amino-2-hydroxyethyl-2,6-dimethoxyphenol has been investigated for its antimicrobial potential. A recent preprint on bioRxiv reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and interfere with essential metabolic pathways. These findings suggest its potential as a lead compound for developing novel antibiotics.

The synthetic routes for 4-(1S)-1-amino-2-hydroxyethyl-2,6-dimethoxyphenol have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable, enantioselective synthesis method using asymmetric hydrogenation as a key step. This advancement addresses previous challenges related to yield and purity, making the compound more accessible for further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 4-(1S)-1-amino-2-hydroxyethyl-2,6-dimethoxyphenol. Pharmacokinetic studies in animal models have revealed limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Additionally, comprehensive toxicology assessments are needed to evaluate its safety profile before advancing to human trials.

In conclusion, 4-(1S)-1-amino-2-hydroxyethyl-2,6-dimethoxyphenol (CAS: 1213934-11-2) represents a multifaceted compound with significant potential in pharmaceutical applications. Current research underscores its value as both a biological probe and a therapeutic candidate, particularly in oncology and infectious disease. Future studies should focus on improving its drug-like properties and expanding its therapeutic applications through structural modifications and combination therapies.